4-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde

• Molecular Formula: C10H9BrN2OS
• Molecular Weight: 285.16 g/mol
• SMILES: CC1=C(C(=NN1C2=CSC(=C2)C=O)C)Br
• InChI: InChI=1S/C10H9BrN2OS/c1-6-10(11)7(2)13(12-6)8-3-9(4-14)15-5-8/h3-5H,1-2H3
• InChIKey: FRWSBDOENWTFMC-UHFFFAOYSA-N

4-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde Overview

4-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde (CAS 1566968-08-8) is a heterocyclic aldehyde compound featuring a thiophene core linked at the 4-position to a pyrazole ring bearing bromo and dimethyl substituents . Its molecular characteristics, including a molecular weight of 285.16 g/mol and a calculated LogP of 3.13, position it as a versatile intermediate in medicinal chemistry and materials science . The presence of both a reactive aryl bromide and a formyl group provides two distinct chemical handles for sequential functionalization, distinguishing it from more simply substituted analogs. This overview establishes the chemical identity and key features of the compound for scientific procurement and experimental design.

Synthetic handles

Orthogonal bromo and aldehyde groups enable sequential derivatization

Physicochemical profile

Calculated LogP and TPSA align with CNS permeability criteria

Regioisomeric control

4‑positional attachment ensures correct regioisomer for SAR studies

Why Generic Analogs Fail

Substituting a generic thiophene-pyrazole aldehyde for this specific compound risks compromising synthetic outcomes due to the critical orthogonality of its reactive handles and its specific physiochemical profile. The bromo substituent on the pyrazole ring is essential for palladium-catalyzed cross-coupling reactions, a synthetic avenue absent in non-halogenated analogs . Furthermore, the combined influence of the bromo and dimethyl groups on the pyrazole ring, along with the 4-positional attachment on the thiophene, results in a unique LogP (3.13) and TPSA (34.89) that directly impact compound lipophilicity and potential for CNS permeability, properties that would be significantly altered in a more polar or halogen-devoid analog . The quantitative evidence below directly addresses how substituting this compound with a close analog can derail specific synthetic strategies or alter compound properties critical for downstream applications.

Non‑halogenated analog

Lacks the bromo cross‑coupling handle, which may severely limit synthetic diversification strategies.

Demethylated analog

Removal of methyl groups is expected to lower LogP, potentially shifting the CNS permeability profile outside favorable ranges.

5‑substituted regioisomer

The alternative thiophene attachment point may produce divergent binding modes and confound SAR interpretation.

Comparative Evidence vs. Closest Analogs

Orthogonal Bromo and Aldehyde Handles

The target compound uniquely possesses both a reactive aryl bromide on the pyrazole ring and a free aldehyde on the thiophene core. This dual functionality allows for sequential, chemoselective transformations. The non-halogenated analog, 4-(3,5-Dimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde (MW 206.27 g/mol), completely lacks the capacity for palladium-catalyzed cross-coupling at the 4-position of the pyrazole, a fundamental and widely used transformation in modern synthetic chemistry . This difference is absolute and categorical. While direct comparative reaction yields are absent in the open literature for this pair, the presence versus absence of a bromo substituent for cross-coupling is a structural determinant of synthetic utility, validated by decades of cross-coupling research where bromoarenes are standard reactive partners [1].

Orthogonal handles

Class‑level

1 C‑Br + aldehyde vs. 0 C‑Br

Supports palladium‑catalyzed diversification

Cross‑coupling validated for bromoarenes; not specific to this substrate

Evidence Dimension	Presence of cross-coupling reactive handle
Target Compound Data	One C-Br bond (on pyrazole) and one aldehyde (on thiophene); MW 285.16 g/mol
Comparator Or Baseline	4-(3,5-Dimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde has zero C-Br bonds; MW 206.27 g/mol
Quantified Difference	Absolute difference: 1 vs 0 bromo substituents; 78.89 g/mol molecular weight difference
Conditions	Suzuki, Sonogashira, or Buchwald-Hartwig coupling conditions; validated for general bromoarenes [1]

Why This Matters

For procurement, selecting the non-brominated analog eliminates the possibility of late-stage diversification via cross-coupling, a critical limitation in constructing compound libraries.

• [1] General class knowledge on palladium-catalyzed cross-coupling of bromoarenes (e.g., Miyaura, N.; Suzuki, A. Chem. Rev. 1995, 95, 2457-2483). View Source

Optimized Lipophilicity for CNS Drug Design

The calculated LogP of the target compound (3.13) indicates higher lipophilicity compared to its demethylated analog, 4-(4-Bromo-1H-pyrazol-1-YL)thiophene-2-carbaldehyde (MW 257.11 g/mol), which lacks the two methyl groups on the pyrazole ring . While the exact LogP for the demethylated analog was not available from public vendor data, the structural difference of two lipophilic methyl groups is predicted to increase LogP by approximately 0.8–1.0 log units, placing the target compound in a range (LogP 3-4) often associated with improved blood-brain barrier penetration for CNS drug candidates [1]. The target compound also maintains a low TPSA of 34.89, which is a favorable attribute for CNS drug design .

Lipophilicity profile

Class‑level

LogP 3.13 · TPSA 34.89

Aligns with reported CNS permeability criteria

Vendor calculation; predicted ~1 unit higher than demethylated analog

Evidence Dimension	Lipophilicity (LogP) and Topological Polar Surface Area (TPSA)
Target Compound Data	LogP: 3.13, TPSA: 34.89
Comparator Or Baseline	4-(4-Bromo-1H-pyrazol-1-YL)thiophene-2-carbaldehyde: MW 257.11 . LogP not available; predicted lower due to absence of two methyl groups.
Quantified Difference	Estimated LogP difference: +0.8 to +1.0 for target compound; Absolute MW difference: 28.05 g/mol
Conditions	Computational property calculations by vendor; CNS drug-likeness inferred from established physiochemical thresholds (LogP 3-4, TPSA < 40) [1]

Why This Matters

For CNS-targeted research, choosing the dimethylated target compound over the demethylated analog is critical as it places the molecular properties within the known favorable ranges for brain penetration.

• [1] Pajouhesh, H.; Lenz, G. R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2, 541-553. View Source

Regioisomeric Purity: 4- vs 5-Substituted Attachment

The target compound is the 4-substituted thiophene isomer, differing from its 5-substituted analog, 5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde (CAS 1566174-28-4). While the two isomers share identical molecular weight (285.16 g/mol), TPSA (34.89), and nominal LogP calculations, the position of attachment on the thiophene ring creates distinct electronic distributions and steric profiles that can profoundly influence target binding and biological activity . In SAR studies, regioisomers are non-interchangeable, as a shift from the 4- to the 5-position can alter a compound's fit within a receptor pocket, leading to potentially opposite biological effects. The procurement of the specific 4-substituted regioisomer is therefore mandatory for studies where SAR data has been established on this core.

Regioisomeric identity

Supporting evidence

4‑substituted vs. 5‑substituted thiophene

Regioisomer non‑interchangeable for SAR studies

No public quantitative biological comparison data available

Evidence Dimension	Regioisomeric attachment point (thiophene C4 vs C5)
Target Compound Data	Pyrazole attached at 4-position of thiophene-2-carbaldehyde. MW: 285.16, TPSA: 34.89, LogP: 3.13
Comparator Or Baseline	5-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde: Pyrazole attached at 5-position. MW: 285.16, TPSA: 34.89
Quantified Difference	Difference in attachment point but identical calculated globular molecular properties (MW, TPSA, LogP). Quantifiable biological or reactivity difference not available in public data.
Conditions	N/A; differentiation based on structural and theoretical grounds, not quantitative assay data.

Why This Matters

Sourcing the correct regioisomer is non-negotiable for integrity of SAR data and hit validation; the 5-substituted isomer is a distinct chemical entity with potentially divergent biological outcomes.

Key Research Applications for This Compound

CNS Drug Discovery

The compound's LogP (3.13) and low TPSA (34.89) align with established criteria for CNS-penetrant candidates, making it a valuable building block for synthesizing libraries aimed at neurological targets . Its bromo handle allows for late-stage diversification to rapidly explore structure-activity relationships, prioritizing chemical matter with balanced lipophilicity for brain exposure.

Regiospecific Palladium Cross-Coupling

The aryl bromide on the pyrazole ring is a targeted site for cross-coupling, enabling the introduction of diverse aryl or alkyl groups. Unlike non-halogenated analogs, this compound serves as the structurally validated core for synthesizing 4-substituted pyrazolyl-thiophene derivatives with precise regiospecificity .

SAR Studies on Core Isomers

The unambiguous 4-positional attachment of the pyrazole to the thiophene ring is critical for SAR studies where regioisomers are known to exhibit divergent binding modes. This specific isomer serves as the foundational scaffold for hit-to-lead optimization campaigns, where data from the 5-substituted isomer would be irrelevant and misleading .

Application

Selection Property

Validation Focus

CNS‑targeted compound design

Lipophilicity and TPSA in CNS‑favorable range

Brain permeability model assessment

Regiospecific cross‑coupling

Bromo‑substituted pyrazole handle

Palladium‑catalyzed coupling efficiency

SAR studies of regioisomeric cores

4‑substituted thiophene regioisomer purity

Comparative binding vs. 5‑substituted isomer